Cas no 1261834-74-5 (6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1261834-74-5
• MF: C₁₄H₉Cl₃N₂O
• MW: 327.593060255051
• CID: 4913344
• Update Time: 2025-06-09

6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H9Cl3N2O/c1-20-14-3-2-8(13(19-14)4-5-18)9-6-11(16)12(17)7-10(9)15/h2-3,6-7H,4H2,1H3
• InChI Key： NWMPANAXEHLZJS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC=C(N=C1CC#N)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 4.4
• Topological Polar Surface Area: 45.9

Additional information on 6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile

Comprehensive Overview of 6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1261834-74-5)

6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1261834-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trichlorophenyl substitution, is widely studied for its potential applications in drug discovery and crop protection. Its molecular structure combines a methoxy group, a cyanoacetate moiety, and a polychlorinated aromatic ring, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on antibiotic resistance and precision medicine. The compound's CAS No. 1261834-74-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile involves multi-step organic reactions, including cross-coupling and cyclization techniques. Its chlorinated aromatic system enhances stability and bioactivity, a feature leveraged in agrochemical formulations targeting pest control and plant disease management. This aligns with global trends toward sustainable agriculture and reduced environmental impact.

From an analytical perspective, CAS No. 1261834-74-5 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity, critical for its applications in high-throughput screening and structure-activity relationship (SAR) studies. The compound's logP value and solubility profile are also key parameters for formulation scientists.

Environmental and regulatory considerations for 6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile focus on its biodegradability and ecotoxicology. As industries prioritize green chemistry, researchers are exploring modifications to reduce persistence while retaining efficacy. This balances innovation with compliance to frameworks like REACH and EPA guidelines.

In summary, 6-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1261834-74-5) exemplifies the intersection of medicinal chemistry and agrochemical innovation. Its structural complexity and functional diversity make it a valuable candidate for addressing contemporary challenges in healthcare and food security, resonating with searches for next-generation bioactive molecules and sustainable chemical solutions.